Cas no 14063-01-5 (3-Benzylidenepyrrolidine-2,5-dione)

• Product Name: 3-Benzylidenepyrrolidine-2,5-dione
• CAS No: 14063-01-5
• MF: C₁₁H₉NO₂
• MW: 187.194662809372
• CID: 2773968
• PubChem ID: 53805312
• Update Time: 2025-10-24

3-Benzylidenepyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-Benzylidenepyrrolidine-2,5-dione
• DTXSID00706797
• 14063-01-5
• AKOS017496761
• SCHEMBL2341294

• Inchi： 1S/C11H9NO2/c13-10-7-9(11(14)12-10)6-8-4-2-1-3-5-8/h1-6H,7H2,(H,12,13,14)
• InChI Key： FLHBCOKNLNJEHU-UHFFFAOYSA-N
• SMILES： O=C1C(=CC2C=CC=CC=2)CC(N1)=O

Computed Properties

• Exact Mass: 187.063328530Da
• Monoisotopic Mass: 187.063328530Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-Benzylidenepyrrolidine-2,5-dione

Recent Advances in the Study of 3-Benzylidenepyrrolidine-2,5-dione (CAS: 14063-01-5): A Promising Scaffold in Medicinal Chemistry

3-Benzylidenepyrrolidine-2,5-dione (CAS: 14063-01-5) is a structurally unique compound that has garnered significant attention in the field of medicinal chemistry due to its versatile biological activities. Recent studies have highlighted its potential as a key scaffold for the development of novel therapeutic agents targeting various diseases, including cancer, inflammation, and infectious diseases. This research brief aims to provide an overview of the latest advancements in the study of this compound, focusing on its synthesis, mechanism of action, and therapeutic applications.

The compound's pyrrolidine-2,5-dione core, coupled with a benzylidene moiety, offers a rich platform for structural modifications, enabling the exploration of diverse pharmacological properties. Recent synthetic approaches have focused on optimizing the yield and purity of 3-Benzylidenepyrrolidine-2,5-dione, with particular emphasis on green chemistry principles to reduce environmental impact. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic method that significantly improved the efficiency of its synthesis, achieving a yield of over 85% under mild conditions.

In terms of biological activity, 3-Benzylidenepyrrolidine-2,5-dione has shown promising results as an inhibitor of key enzymes involved in inflammatory pathways. A recent in vitro study revealed its potent inhibitory effects on cyclooxygenase-2 (COX-2), with an IC50 value of 0.8 µM, suggesting its potential as a lead compound for anti-inflammatory drug development. Additionally, its ability to modulate reactive oxygen species (ROS) production has been investigated in the context of neurodegenerative diseases, with preliminary data indicating neuroprotective effects in cellular models of Alzheimer's disease.

Cancer research has also benefited from the exploration of 3-Benzylidenepyrrolidine-2,5-dione derivatives. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that certain analogs of this compound exhibited selective cytotoxicity against breast cancer cell lines (MCF-7), with minimal effects on normal cells. Mechanistic studies suggested that these derivatives induce apoptosis via the mitochondrial pathway, highlighting their potential as targeted anticancer agents. Furthermore, molecular docking simulations have provided insights into the compound's interactions with specific protein targets, paving the way for structure-activity relationship (SAR) studies.

Despite these promising findings, challenges remain in the development of 3-Benzylidenepyrrolidine-2,5-dione-based therapeutics. Issues such as poor solubility and metabolic stability need to be addressed through further structural optimization. Recent efforts have focused on prodrug strategies and nanoparticle-based delivery systems to enhance bioavailability. A 2023 patent application disclosed a novel formulation of the compound encapsulated in biodegradable polymers, which showed improved pharmacokinetic profiles in preclinical models.

In conclusion, 3-Benzylidenepyrrolidine-2,5-dione (CAS: 14063-01-5) represents a highly promising scaffold in medicinal chemistry, with diverse therapeutic applications. Ongoing research continues to uncover its full potential, and future studies are expected to focus on translational aspects, including in vivo efficacy and safety evaluations. The compound's versatility and the growing body of evidence supporting its biological activities make it a compelling candidate for further drug development efforts.